molecular formula C16H23NO4 B10844061 3-(4-Hexyloxy-phenyl)-succinamic acid

3-(4-Hexyloxy-phenyl)-succinamic acid

Cat. No.: B10844061
M. Wt: 293.36 g/mol
InChI Key: RRXQHLQCQYPPMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Hexyloxy-phenyl)-succinamic acid is a succinamic acid derivative characterized by a hexyloxy (C6H13O-) substituent at the para position of the phenyl ring. Succinamic acids, derived from succinic anhydride and primary amines, are structurally defined by a central succinamide backbone (-CO-NH-CH2-CH2-COOH). The hexyloxy group introduces significant lipophilicity, which may enhance membrane permeability and target binding in hydrophobic pockets.

Properties

Molecular Formula

C16H23NO4

Molecular Weight

293.36 g/mol

IUPAC Name

4-amino-3-(4-hexoxyphenyl)-4-oxobutanoic acid

InChI

InChI=1S/C16H23NO4/c1-2-3-4-5-10-21-13-8-6-12(7-9-13)14(16(17)20)11-15(18)19/h6-9,14H,2-5,10-11H2,1H3,(H2,17,20)(H,18,19)

InChI Key

RRXQHLQCQYPPMF-UHFFFAOYSA-N

Canonical SMILES

CCCCCCOC1=CC=C(C=C1)C(CC(=O)O)C(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Diversity in Succinamic Acid Derivatives

Succinamic acids exhibit diverse biological activities depending on their substituents. Below is a comparative analysis of key analogs:

Table 1: Key Structural and Functional Comparisons
Compound Name Substituent(s) Key Properties/Activities Notable Findings
3-(4-Hexyloxy-phenyl)-succinamic acid 4-Hexyloxy phenyl High lipophilicity, potential insecticide Hypothesized stronger hydrophobic interactions vs. shorter-chain analogs
N-(3-Chlorophenyl)succinamic acid 3-Cl phenyl Nephrotoxicant metabolite Forms intramolecular H-bonds; meta-Cl increases metabolic activation
N-(2-Nitro-4-methylphenyl)-succinamic acid 2-NO2, 4-CH3 phenyl Anticonvulsant candidate Syn conformation of amide O and carboxyl O enhances stability
N-(2-Oxo-imidazopyridin-5-yl)-succinamic acid Imidazopyridine Kynurenine formamidase inhibitor Binding affinity: -8.9 kcal/mol; competitive inhibition
N-(3,5-Dichlorophenyl)succinamic acid 3,5-Cl2 phenyl Nephrotoxicant (NDPS metabolite) Hepatic hydroxylation generates reactive intermediates
N-[2-(3-Indolyl)ethyl]-succinamic acid Indolyl ethyl Root-promoting activity SAR: Indolyl group enhances auxin-like effects

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.